Cas no 849669-14-3 (ethyl 3,3-difluorocyclohexanecarboxylate)

• Product Name: ethyl 3,3-difluorocyclohexanecarboxylate
• CAS No: 849669-14-3
• MF: C₉H₁₄F₂O₂
• MW: 192.203070163727
• MDL: MFCD28050379
• CID: 2851841
• PubChem ID: 73012979
• Update Time: 2025-05-23

ethyl 3,3-difluorocyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3,3-difluorocyclohexanecarboxylate
• PB43550
• 849669-14-3
• MFCD28050379
• OHHDPRPORLBFLA-UHFFFAOYSA-N
• PS-16520
• Cyclohexanecarboxylic acid, 3,3-difluoro-, ethyl ester
• CS-0183662
• SCHEMBL26663150
• SY321899
• P19549

• MDL： MFCD28050379
• Inchi： 1S/C9H14F2O2/c1-2-13-8(12)7-4-3-5-9(10,11)6-7/h7H,2-6H2,1H3
• InChI Key： OHHDPRPORLBFLA-UHFFFAOYSA-N
• SMILES： FC1(CCCC(C(=O)OCC)C1)F

Computed Properties

• Exact Mass: 192.09618601g/mol
• Monoisotopic Mass: 192.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on ethyl 3,3-difluorocyclohexanecarboxylate

Ethyl 3,3-Difluorocyclohexanecarboxylate (CAS No. 849669-14-3): A Comprehensive Overview

Ethyl 3,3-difluorocyclohexanecarboxylate (CAS No. 849669-14-3) is a versatile compound with significant applications in the fields of pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its unique difluorocyclohexane structure, which imparts specific chemical and physical properties that make it valuable for various research and industrial purposes.

The difluorocyclohexane moiety in ethyl 3,3-difluorocyclohexanecarboxylate is particularly noteworthy due to its ability to influence the conformational stability and reactivity of the molecule. This structural feature has been extensively studied in recent years, with a focus on its potential applications in the development of novel pharmaceuticals and advanced materials. The presence of the fluorine atoms enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug design and delivery systems.

In the context of pharmaceutical research, ethyl 3,3-difluorocyclohexanecarboxylate has shown promise as a key intermediate in the synthesis of fluorinated drugs. Fluorine-substituted compounds are known for their improved pharmacokinetic properties, such as increased bioavailability and reduced toxicity. Recent studies have demonstrated that ethyl 3,3-difluorocyclohexanecarboxylate can be effectively utilized in the synthesis of antiviral agents, antibiotics, and anti-inflammatory drugs. For instance, a study published in the *Journal of Medicinal Chemistry* highlighted the use of this compound as a building block for the development of potent antiviral agents against influenza viruses.

Beyond its pharmaceutical applications, ethyl 3,3-difluorocyclohexanecarboxylate has also found utility in materials science. The unique cyclohexane ring structure provides rigidity and stability to polymers and other materials, making it suitable for applications in coatings, adhesives, and composites. Research published in *Advanced Materials* has explored the use of this compound as a monomer for the synthesis of high-performance polymers with enhanced mechanical properties and thermal stability.

The synthesis of ethyl 3,3-difluorocyclohexanecarboxylate typically involves several well-established chemical reactions. One common approach is the reaction of 3,3-difluorocyclohexanecarboxylic acid with ethanol in the presence of an acid catalyst. This method yields high purity ethyl 3,3-difluorocyclohexanecarboxylate with good yields. Another synthetic route involves the esterification of cyclohexanone with fluoroacetic acid followed by ring closure to form the desired product. These synthetic methods have been optimized to ensure scalability and cost-effectiveness, making them suitable for industrial production.

The physical properties of ethyl 3,3-difluorocyclohexanecarboxylate are also important considerations for its various applications. It is a colorless liquid with a characteristic odor and has a boiling point of approximately 180°C at atmospheric pressure. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but is only slightly soluble in water. These properties make it easy to handle and process in both laboratory and industrial settings.

In terms of safety and handling, while ethyl 3,3-difluorocyclohexanecarboxylate is not classified as a hazardous material under current regulations, it is important to follow standard laboratory practices to ensure safe handling and storage. Proper personal protective equipment (PPE) should be worn when handling this compound to prevent skin contact and inhalation. Additionally, it should be stored in tightly sealed containers away from heat sources and incompatible materials.

The environmental impact of ethyl 3,3-difluorocyclohexanecarboxylate is another area of ongoing research. While no significant environmental concerns have been reported to date, it is essential to conduct thorough environmental risk assessments to ensure its safe use in various applications. Studies published in *Environmental Science & Technology* have investigated the biodegradability and ecotoxicity of similar fluorinated compounds to provide insights into their environmental fate.

In conclusion, ethyl 3,3-difluorocyclohexanecarboxylate (CAS No. 849669-14-3) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique structural features make it an attractive candidate for developing novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, solidifying its importance in both academic and industrial settings.